2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 2-hydroxy-4-(4-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H12O3S/c1-18-11-5-2-9(3-6-11)10-4-7-12(14(16)17)13(15)8-10/h2-8,15H,1H3,(H,16,17)
• InChI Key: SLOVTHNNICUKPE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H12O3S
• Molecular Weight: 260.31 g/mol

Description

2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95%, also known as 2-HMB, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of benzoic acid, a naturally occurring organic compound found in many plants. 2-HMB is a white, crystalline solid with a faint odor. It is soluble in water and has a melting point of 154-156°C.

Mechanism of Action

2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% acts as an electron donor, allowing it to form complexes with metal ions. It can also react with nucleophiles, such as amines and thiols, to form products. Additionally, it can act as an acid, allowing it to react with bases to form salts.
Biochemical and Physiological Effects
2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in animal models. It has also been shown to protect cells from oxidative stress, inhibit cell death, and reduce inflammation. Additionally, it has been shown to have an inhibitory effect on the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a wide range of conditions. Additionally, it can be used in a variety of reactions, allowing for the synthesis of a wide range of compounds. However, it can be difficult to purify and is toxic in high concentrations.

Future Directions

There is a need for further research into the effects of 2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% on human health. Additionally, further research is needed to determine the optimal conditions for the synthesis of 2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% and its derivatives. Additionally, further research is needed to explore the potential applications of 2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% in the synthesis of pharmaceuticals, materials, and catalysts. Finally, further research is needed to explore the potential of 2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% as a drug delivery system.

Synthesis Methods

2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% can be synthesized by several methods, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. In the Grignard reaction, an alkyl halide reacts with magnesium to form a Grignard reagent, which is then reacted with a carbonyl compound to form the desired product. In the Wittig reaction, an aldehyde or ketone reacts with a phosphonium salt to form an alkene. In the Ullmann reaction, an aryl halide reacts with a copper salt to form an aryl radical, which is then reacted with an alkyl halide to form the desired product.

Scientific Research Applications

2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceuticals, such as anticancer agents, antibiotics, and antifungal agents. It has also been used in the synthesis of organic dyes, polymers, and other materials. Additionally, 2-Hydroxy-4-(4-methylthiophenyl)benzoic acid, 95% has been used in the synthesis of organometallic complexes, which are used in catalysis and as precursors to metal-containing materials.